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Introduction

T-448, also known as EOS-448 or GSK4428859A, is a human monoclonal IgG1 antibody that
targets the T cell immunoreceptor with immunoglobulin and ITIM domain (TIGIT).[1][2][3] TIGIT
Is an immune checkpoint receptor expressed on various immune cells, including T cells and
Natural Killer (NK) cells.[4] By binding to its ligands, such as CD155, on antigen-presenting
cells (APCs) and tumor cells, TIGIT transmits inhibitory signals that suppress immune
responses. T-448 is designed to block this interaction and reinvigorate anti-tumor immunity
through a multifaceted mechanism of action.[3]

These application notes provide detailed protocols for in vitro cell culture experiments to
characterize the functional effects of the T-448 antibody. The included methodologies are
intended to guide researchers in assessing T-cell activation, regulatory T cell (Treg)
modulation, and cytotoxic T-lymphocyte (CTL) activity in response to T-448 treatment.

Mechanism of Action of T-448

T-448 exerts its anti-tumor effects through several mechanisms:[3][5][6]
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o Blockade of the TIGIT-CD155 Axis: T-448 binds to TIGIT with high affinity, preventing its
interaction with CD155.[3] This blockade inhibits the downstream inhibitory signals, leading
to enhanced T-cell and NK-cell activation.[4]

o Fcy Receptor (FcyR) Engagement: As an IgG1 antibody, T-448 possesses a functional Fc
domain that can engage Fcy receptors on myeloid cells and NK cells.[1][7] This engagement
can lead to the depletion of TIGIT-high cells, such as Tregs, through antibody-dependent
cell-mediated cytotoxicity (ADCC).[1]

o Enhanced T-cell and NK-cell Function: By blocking TIGIT-mediated inhibition, T-448
promotes the proliferation and cytokine production (e.g., IFN-y) of effector T cells and
enhances the cytotoxic activity of NK cells.

» Depletion of Regulatory T cells (Tregs): T-448 has been shown to preferentially deplete
Tregs, which are highly immunosuppressive and often express high levels of TIGIT.[1][5]

The following diagram illustrates the signaling pathway of TIGIT and the mechanism of action
of T-448.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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